Cas no 1152841-71-8 (1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one)

• Product Name: 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one
• CAS No: 1152841-71-8
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5205846
• Update Time: 2025-10-29

1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one
• 1-(3-Fluorophenyl)-2-(isobutylthio)ethan-1-one
• 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one

• Inchi： 1S/C12H15FOS/c1-9(2)7-15-8-12(14)10-4-3-5-11(13)6-10/h3-6,9H,7-8H2,1-2H3
• InChI Key： SCBULFLRRBFGIQ-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=C(C=1)F)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one

Research Brief on 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one (CAS: 1152841-71-8): Recent Advances and Applications

The compound 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one (CAS: 1152841-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and sulfanyl substituents, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties to enhance its clinical applicability.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one exhibits potent inhibitory effects on NF-κB, a transcription factor central to inflammatory responses. This discovery positions the compound as a potential candidate for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies.

Another significant advancement involves the optimization of synthetic routes for 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one. A recent publication in Organic Process Research & Development highlights a scalable and cost-effective synthesis method that improves yield and purity while reducing environmental impact. This methodological innovation is expected to facilitate large-scale production, thereby supporting further preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research conducted in 2024 and published in Drug Metabolism and Disposition revealed that 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one demonstrates favorable oral absorption and a relatively long half-life in animal models, suggesting its suitability for oral administration in future therapeutic formulations.

In addition to its therapeutic potential, recent investigations have explored the compound's role as a chemical probe in biological research. Its ability to selectively target certain enzymes and receptors makes it a valuable tool for studying disease mechanisms and identifying new drug targets. For instance, a 2024 study in ACS Chemical Biology utilized this compound to investigate the role of sulfanyl-containing molecules in enzyme inhibition, providing insights that could lead to the development of more effective enzyme inhibitors.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one. Issues such as potential toxicity at higher doses and the need for further optimization of its pharmacodynamic profile are areas of ongoing research. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the compound's journey from bench to bedside.

In conclusion, 1-(3-Fluorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one (CAS: 1152841-71-8) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its therapeutic potential, synthetic accessibility, and pharmacokinetic properties. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments across a range of medical conditions.